N-(4-ethylphenyl)-4-[4-(4-methylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine

• IUPAC Name: [5-(4-ethylanilino)triazolidin-4-yl]-[4-(4-methylphenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C22H30N6O/c1-3-17-6-8-18(9-7-17)23-21-20(24-26-25-21)22(29)28-14-12-27(13-15-28)19-10-4-16(2)5-11-19/h4-11,20-21,23-26H,3,12-15H2,1-2H3
• InChI Key: GPLRRHDOSXYDJC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC2C(NNN2)C(=O)N3CCN(CC3)C4=CC=C(C=C4)C
• Molecular Formula: C22H30N6O
• Molecular Weight: 394.5 g/mol

Description

N-(4-ethylphenyl)-4-[4-(4-methylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine is a useful research compound. Its molecular formula is C22H26N6O and its molecular weight is 390.491. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research has demonstrated that derivatives of 1,2,4-triazole, a core component of the chemical structure , possess significant antimicrobial properties. Compounds synthesized from reactions involving primary amines and ester ethoxycarbonylhydrazones, closely related to N-(4-ethylphenyl)-4-[4-(4-methylphenyl)piperazine-1-carbonyl]-1H-1,2,3-triazol-5-amine, have shown good to moderate activities against various microorganisms (Bektaş et al., 2007).

Carbon Dioxide Capture

Piperazine derivatives, due to their resistance to thermal degradation and oxidation, have been explored for their efficacy in carbon dioxide capture by absorption/stripping methods. A study highlighted that concentrated, aqueous piperazine solutions offer significant advantages in terms of thermal resistance, which is crucial for the efficiency of carbon dioxide capture processes (Freeman et al., 2010).

Anticancer and Antitumor Activities

Several studies have explored the synthesis of novel compounds incorporating the piperazine moiety for their potential anticancer and antitumor activities. For instance, compounds containing penicillanic acid or cephalosporanic acid moieties, synthesized via microwave-assisted techniques, were evaluated for their biological activities, including antimicrobial, antilipase, antiurease, and notably, anticancer activities (Başoğlu et al., 2013). Furthermore, novel series of 3-[4-bi-(4-fluorophenyl)methylpiperazinyl]-4-amino-5-thione-1,2,4-triazole Schiff bases were synthesized and demonstrated to exhibit significant inhibitory activity against CDC25B, a target of interest for antitumor activity (Ding et al., 2016).

Synthesis of Novel Compounds

The compound has also been a basis for the synthesis of diverse chemical entities with potential biological activities. For example, novel insecticides based on the serotonergic ligand structure were designed, synthesized, and evaluated for their activities against specific pests, highlighting the versatility of the compound in the development of novel agents with potential biological applications (Cai et al., 2010).